BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial Sourcing and Technical Guide for 2-
(4-Hydroxyphenyl)-L-glycine-d2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(4-Hydroxyphenyl)-L-glycine-d2

Cat. No.: B12413893

For researchers, scientists, and drug development professionals, the procurement of high-
purity, isotopically labeled compounds is a critical step in ensuring the accuracy and
reproducibility of experimental results. This guide provides an in-depth overview of the
commercial availability of 2-(4-Hydroxyphenyl)-L-glycine-d2, a deuterated analog of the non-
proteinogenic amino acid. This compound is of significant interest for use as an internal
standard in quantitative analytical methods such as mass spectrometry (MS) and nuclear
magnetic resonance (NMR) spectroscopy.

Commercial Suppliers

Identifying reliable commercial sources for specialized isotopic compounds is paramount.
Based on current catalog information, the following suppliers have been identified as potential
sources for 2-(4-Hydroxyphenyl)-L-glycine-d2. It is important to note that while these
suppliers list the product, detailed quantitative specifications are typically provided upon direct
inquiry.

Table 1: Identified Commercial Suppliers of 2-(4-Hydroxyphenyl)-L-glycine-d2
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. Product Catalog Molecular Molecular
Supplier . Notes
Name Number Number Formula Weight
Listed as a
deuterium-
2-(4- labeled 2-
MedChem Hydroxyph 1213379- CsH7D2NO 169.17 (4-
Express enyl)-L- 144359S 3 ' Hydroxyph
glycine-d2 enyl)-L-
glycine.[1]
[21[3]
Described
as the
deuterium-
2-(4-
_ labeled
Felix Hydroxyph 1213379- CsH7D2NO
F743169 169.17 form of 2-
Chemical enyl)-L- 3
. (4-
glycine-d2
Hydroxyph
enyl)-L-
glycine.[4]
Table 2: Key Technical Data (Available Upon Request)
. ) Isotopic Available ] Certificate
Supplier Purity . . Price .
Enrichment  Quantities of Analysis
1 mg, 5mg
MedChemEx ) ) (other sizes ) )
Inquire Inquire Inquire Available
press may be
available)
Felix
] Inquire Inquire Inquire Inquire Available
Chemical
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The primary application for 2-(4-Hydroxyphenyl)-L-glycine-d2 is as an internal standard in
bioanalytical and drug metabolism studies.[1] The incorporation of deuterium atoms results in a
mass shift, allowing for its clear differentiation from the endogenous, non-labeled analyte in
mass spectrometry-based assays. This is crucial for accurate quantification in complex
biological matrices such as plasma, urine, or tissue homogenates.

While specific experimental protocols for the use of 2-(4-Hydroxyphenyl)-L-glycine-d2 are not
readily available in public literature, a general workflow for its application as an internal
standard in an LC-MS/MS assay would follow the principles outlined below.

General Experimental Protocol for Quantification using
a Deuterated Internal Standard

e Preparation of Standard Solutions:

o Prepare a stock solution of 2-(4-Hydroxyphenyl)-L-glycine-d2 in a suitable solvent (e.g.,
methanol, DMSO).

o Prepare a series of working standard solutions by diluting the stock solution to known
concentrations.

o Similarly, prepare stock and working solutions of the non-labeled analyte (2-(4-
Hydroxyphenyl)-L-glycine).

e Sample Preparation:

o To an aliquot of the biological sample (e.g., plasma), add a known amount of the 2-(4-
Hydroxyphenyl)-L-glycine-d2 internal standard solution.

o Perform a protein precipitation or liquid-liquid extraction to remove interfering substances.
o Evaporate the organic solvent and reconstitute the residue in the mobile phase.
¢ LC-MS/MS Analysis:

o Inject the prepared sample into an LC-MS/MS system.
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o Develop a chromatographic method to separate the analyte and internal standard from
other matrix components.

o Optimize the mass spectrometer settings for the detection of both the analyte and the
deuterated internal standard. This will involve selecting appropriate precursor and product
ions for multiple reaction monitoring (MRM).

e Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of the analyte to the
peak area of the internal standard against the concentration of the analyte standards.

o Determine the concentration of the analyte in the biological samples by interpolating their
peak area ratios on the calibration curve.

Workflow for Sourcing and Quality Control

The following diagram illustrates a logical workflow for a researcher to source and verify the
quality of 2-(4-Hydroxyphenyl)-L-glycine-d2 for research purposes.
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Figure 1. Workflow for sourcing and quality control of 2-(4-Hydroxyphenyl)-L-glycine-d2.
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Conclusion

2-(4-Hydroxyphenyl)-L-glycine-d2 is a valuable tool for researchers requiring precise
guantification of its non-labeled counterpart. While commercial availability is limited to a few
specialized suppliers, the compound can be sourced with proper inquiry. It is essential for
researchers to perform their own quality control to verify the identity, purity, and isotopic
enrichment of the compound to ensure the integrity of their experimental data. The general
protocol and workflow provided in this guide offer a framework for the successful procurement
and application of this deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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